Cas no 2155101-82-7 (1,1,1-trifluoro-4,4-dimethylhexan-2-one)

• Product Name: 1,1,1-trifluoro-4,4-dimethylhexan-2-one
• CAS No: 2155101-82-7
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• CID: 5872675
• PubChem ID: 165635955
• Update Time: 2025-07-25

1,1,1-trifluoro-4,4-dimethylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4,4-dimethylhexan-2-one
• EN300-1973746
• 2155101-82-7

• Inchi： 1S/C8H13F3O/c1-4-7(2,3)5-6(12)8(9,10)11/h4-5H2,1-3H3
• InChI Key： CKDXUFGNRUWOPN-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)(C)CC)=O)(F)F

Computed Properties

• Exact Mass: 182.09184952g/mol
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-4,4-dimethylhexan-2-one

Chemical Profile of 1,1,1-trifluoro-4,4-dimethylhexan-2-one (CAS No. 2155101-82-7)

1,1,1-trifluoro-4,4-dimethylhexan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2155101-82-7, is a fluorinated ketone with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the physical and chemical properties of molecules, making them particularly valuable in drug design and material science applications.

The molecular structure of 1,1,1-trifluoro-4,4-dimethylhexan-2-one consists of a six-carbon chain with three fluorine atoms attached to the first carbon atom and two methyl groups attached to the fourth carbon atom. The ketone functional group is located on the second carbon atom. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions.

In recent years, fluorinated compounds have become increasingly important in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms into a molecule can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. These attributes make fluorinated ketones like 1,1,1-trifluoro-4,4-dimethylhexan-2-one attractive for developing novel therapeutic agents.

One of the most compelling aspects of 1,1,1-trifluoro-4,4-dimethylhexan-2-one is its potential as an intermediate in the synthesis of more complex molecules. The presence of both a ketone group and fluoro-substituted carbon atoms provides multiple reaction sites for functionalization via various organic transformations such as nucleophilic addition, oxidation-reduction reactions, and condensation reactions. These synthetic pathways allow chemists to tailor the structure of 1,1,1-trifluoro-4,4-dimethylhexan-2-one for specific applications in drug development or material science.

Recent studies have highlighted the role of fluorinated ketones in designing bioactive molecules with enhanced pharmacological properties. For instance, research has demonstrated that incorporating fluorine atoms into certain pharmacophores can lead to improved receptor binding affinity and reduced off-target effects. The structural features of 1,1,1-trifluoro-4,4-dimethylhexan-2-one make it a promising candidate for such applications. Its ability to interact with biological targets while maintaining favorable physicochemical properties positions it as a valuable building block in medicinal chemistry.

The compound's unique electronic distribution due to the fluoro-substituents also makes it an interesting subject for studying halogen bonding interactions. Halogen bonds are non-covalent interactions that play a crucial role in molecular recognition processes within biological systems. By understanding how 1,1,1-trifluoro-4,4-dimethylhexan-2-one interacts with other molecules through halogen bonding, researchers can gain insights into designing more effective drugs that target specific biological pathways.

In addition to its pharmaceutical applications, 1 , 1 , 1 - trifluoro - 4 , 4 - dimethylhexan - 2 - one has potential uses in materials science. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for high-performance materials such as polymers and coatings. The incorporation of this compound into material formulations could lead to advancements in areas requiring durable and chemically resistant materials.

The synthesis of CAS No. 2155101-82-7 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been explored to improve the efficiency of producing this compound on an industrial scale. These advancements not only facilitate access to CAS No. 2155101-82-7 but also contribute to the broader development of fluorinated chemicals in various industries.

From a regulatory perspective, CAS No . 2155101 - 82 - 7 is subject to standard chemical safety protocols designed to ensure safe handling and use in research and industrial settings. While it does not fall under any specific hazardous or controlled substance classifications, proper laboratory practices must be followed when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves、goggles、and lab coats, as well as ensuring adequate ventilation in work areas.

The environmental impact of producing and using CAS No . 2155101 - 82 - 7 is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption during production processes . By adopting sustainable practices , researchers can ensure that the use of this compound aligns with broader environmental goals without compromising its utility in scientific applications.

In conclusion, CAS No .2155101 -82 -7 (also known as< strong >trifluoromethyl-substituted hexanone derivative) represents an intriguing molecule with diverse potential applications across pharmaceuticals 、materials science 、and other fields . Its unique structural features offer opportunities for innovation through both synthetic chemistry advancements _and _exploitation_of_its_properties_in_biologically_relevant_systems . As research continues_ _to_uncover_new_possibilities_for_this_compound ，its_significance_in_modern_chemistry_is_likely_to_grow_even_further .